N-(2-(1H-indol-3-yl)ethyl)-5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-(4-methylphenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C25H23N5O3/c1-15-7-9-17(10-8-15)30-24(32)22-21(28-25(30)33)19(14-29(22)2)23(31)26-12-11-16-13-27-20-6-4-3-5-18(16)20/h3-10,13-14,27H,11-12H2,1-2H3,(H,26,31)(H,28,33)
• InChI Key: RMBZXEDVDADHRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)NCCC4=CNC5=CC=CC=C54)NC2=O
• Molecular Formula: C25H23N5O3
• Molecular Weight: 441.5 g/mol

Description

N-(2-(1H-indol-3-yl)ethyl)-5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

Compounds related to the specified chemical structure have been synthesized and evaluated for their antiviral activities. For example, the synthesis of 4-substituted 7-(ethoxymethyl)- and 7-[(2-methoxyethoxy)methyl]pyrrolo[2,3-d]-pyrimidine derivatives has been explored, focusing on their activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1). These studies have contributed to understanding the structural requirements for antiviral efficacy, revealing that modifications at certain positions on the pyrrolo[2,3-d]pyrimidine skeleton can significantly impact antiviral activity (Renau et al., 1996).

Anti-Inflammatory and Analgesic Agents

Further research into the derivatives of related structures has demonstrated their potential as anti-inflammatory and analgesic agents. Novel heterocyclic compounds derived from visnaginone and khellinone have shown promising COX-1/COX-2 inhibitory activities, along with significant analgesic and anti-inflammatory effects. These findings indicate the potential therapeutic applications of such compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer and Antimicrobial Activity

The synthesis of indole-pyrimidine hybrids has been explored for their anticancer and antimicrobial activities. Certain derivatives have shown more than 70% growth inhibition against cancer cell lines, such as HeLa, HepG2, and MCF-7, highlighting the significance of substituent groups on the pyrimidine ring for anti-proliferative activity. Additionally, these compounds have displayed potent antimicrobial activity, underscoring their potential in developing new therapeutic agents for cancer and infectious diseases (Gokhale et al., 2017).